Cas no 57681-56-8 (3-bromo-2-methoxythiophene)

• Product Name: 3-bromo-2-methoxythiophene
• CAS No: 57681-56-8
• MF: C₅H₅BrOS
• MW: 193.061599493027
• CID: 2122957
• PubChem ID: 10465187
• Update Time: 2025-06-12

3-bromo-2-methoxythiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-methoxythiophene
• DA-04727
• 841-993-8
• 2-Methoxy-3-bromothiophene
• SCHEMBL4065361
• AT16340
• AKOS026741149
• HCA68156
• Thiophene, 3-bromo-2-methoxy-
• EN300-187970
• ROFXCQFBPVZYIH-UHFFFAOYSA-N
• 57681-56-8

• Inchi： 1S/C5H5BrOS/c1-7-5-4(6)2-3-8-5/h2-3H,1H3
• InChI Key： ROFXCQFBPVZYIH-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1OC

Computed Properties

• Exact Mass: 191.92445Da
• Monoisotopic Mass: 191.92445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.5Ų
• XLogP3: 2.6

3-bromo-2-methoxythiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-bromo-2-methoxythiophene

Professional Introduction to 3-bromo-2-methoxythiophene (CAS No. 57681-56-8)

3-bromo-2-methoxythiophene, with the chemical formula C₆H₅BrOS, is a significant compound in the field of organic synthesis and pharmaceutical research. This heterocyclic aromatic molecule features a thiophene core substituted with a bromine atom at the 3-position and a methoxy group at the 2-position. The unique structural attributes of 3-bromo-2-methoxythiophene make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of therapeutic agents targeting neurological and inflammatory disorders.

The compound's molecular structure imparts distinct electronic and steric properties, which are highly advantageous in medicinal chemistry. The presence of both bromine and methoxy functional groups provides multiple handles for further chemical modifications, enabling the construction of complex scaffolds. These modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

In recent years, 3-bromo-2-methoxythiophene has garnered attention in academic and industrial research due to its role in synthesizing novel pharmacophores. For instance, studies have demonstrated its utility in generating thiophene-based derivatives that exhibit potent inhibitory activity against enzymes implicated in cancer progression. The bromine substituent, in particular, facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing carbon-carbon bonds essential for drug development.

One notable application of 3-bromo-2-methoxythiophene is in the synthesis of kinase inhibitors. Thiophene derivatives have shown promise as selective inhibitors of protein kinases, which are overactive in many cancers. By leveraging the reactivity of the bromine atom, researchers can introduce diverse substituents to fine-tune binding interactions with target kinases. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The methoxy group in 3-bromo-2-methoxythiophene also contributes to its versatility as a synthetic building block. Methoxylated heterocycles often exhibit enhanced lipophilicity and metabolic stability, making them attractive for oral administration. Moreover, the methoxy group can participate in hydrogen bonding interactions within biological targets, improving binding affinity and selectivity.

Recent advances in computational chemistry have further highlighted the potential of 3-bromo-2-methoxythiophene. Molecular modeling studies suggest that thiophene-based scaffolds can be engineered to interact with specific pockets on biological macromolecules. These insights have guided the design of analogs with improved pharmacokinetic profiles and reduced off-target effects.

The compound's role extends beyond oncology; it has been explored in the development of anti-inflammatory agents. Thiophene derivatives have demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. The structural flexibility offered by 3-bromo-2-methoxythiophene allows for the creation of molecules that selectively target inflammatory mediators without compromising efficacy.

In conclusion, 3-bromo-2-methoxythiophene (CAS No. 57681-56-8) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features enable the synthesis of diverse bioactive molecules, making it an indispensable tool for medicinal chemists. As research continues to uncover new therapeutic targets and synthetic methodologies, the significance of this compound is expected to grow further.